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Compound of Interest

Compound Name: GSK737

Cat. No.: B12385169

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of GSK737, a dual inhibitor of BRD4 BD1 and BD2. The
following information is intended to supplement, not replace, your institution's standard
laboratory safety procedures and a thorough review of any available Safety Data Sheet (SDS)
for this or similar compounds.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for GSK737 is not publicly available, compounds of
this nature, particularly small molecule inhibitors in powder form, should be handled with
caution. The primary risks include inhalation of the powder, skin and eye contact, and ingestion.
The following PPE is mandatory to minimize exposure.

Table 1: Personal Protective Equipment (PPE) for Handling GSK737
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PPE Category

Specification

Rationale

Eye Protection

ANSI z87.1-compliant safety
glasses with side shields or
chemical splash goggles. A
face shield should be worn

over goggles for splash risks.

Protects eyes from airborne
powder and accidental

splashes of solutions.

Hand Protection

Nitrile gloves (double-gloving is
recommended). Check
manufacturer's chemical
resistance guide for
compatibility with solvents

used.

Prevents skin contact with the

compound and solutions.

Body Protection

A fully buttoned laboratory
coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved N95 or
higher-rated respirator should
be used when handling the
powder outside of a certified

chemical fume hood.

Prevents inhalation of the fine
powder, which can be

hazardous.

Physical and Chemical Properties

Understanding the physical and chemical properties of GSK737 is crucial for its safe handling

and storage.

Table 2: Physical and Chemical Properties of GSK737

Property Value

Molecular Formula C20H21N502

Molecular Weight 363.41 g/mol

Appearance White to light yellow solid powder
Solubility Soluble in DMSO (100 mg/mL)
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Storage and Handling Procedures

Proper storage and handling are critical to maintain the integrity of GSK737 and ensure the
safety of laboratory personnel.

Table 3: Storage Conditions for GSK737

Form Storage Temperature Duration
Powder -20°C 3 years
In Solvent -80°C 1 year

Operational Plan: Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace within a certified chemical fume hood.

» Weighing: When weighing the powdered form of GSK737, use a balance inside a fume hood
or a containment enclosure to prevent inhalation of dust.

e Dissolving: To prepare a stock solution, slowly add the solvent (e.g., DMSO) to the GSK737
powder to avoid splashing. If using an ultrasonic bath to aid dissolution, ensure the vial is
securely capped.

¢ Use in Experiments: When adding GSK737 solutions to cell cultures or other experimental
systems, use appropriate pipetting techniques to avoid aerosols and splashes.

o Post-Handling: After use, securely cap all containers of GSK737. Decontaminate the work
area with an appropriate cleaning agent. Remove and dispose of gloves properly. Wash
hands thoroughly with soap and water.

Disposal Plan
All waste materials contaminated with GSK737 must be treated as hazardous chemical waste.

e Solid Waste: Collect all contaminated solid waste, including empty vials, pipette tips, and
gloves, in a designated, sealed hazardous waste container.
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e Liquid Waste: Collect all unused solutions and contaminated liquid waste in a clearly labeled,
sealed hazardous waste container. Do not pour down the drain.

o Disposal: All hazardous waste must be disposed of through your institution's environmental
health and safety (EHS) office. Follow all local, state, and federal regulations for hazardous
waste disposal.

Emergency Procedures

In the event of accidental exposure or a spill, immediate action is required.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

¢ Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

o Spill: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).
Collect the absorbed material and place it in a sealed container for hazardous waste
disposal. For a large spill, evacuate the area and contact your institution's EHS office
immediately.

Visualizing Workflows and Safety Relationships
Experimental Workflow for Handling GSK737

Preparation Weighing Dissolving Experimental Use Post-Handling Waste Disposal
(Don PPE, Prepare Fume Hood) (In Fume Hood) (Add Solvent, Sonicate if needed) (Cell Culture, etc.) (Decontaminate, Doff PPE) (Hazardous Waste Stream)

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for handling GSK737.
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Logical Relationships of Safety Precautions

Safe Handling Practices
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Click to download full resolution via product page

Caption: Interconnected safety precautions for handling GSK737.

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
GSK737]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385169#personal-protective-equipment-for-
handling-gsk737]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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